Cas no 1482565-68-3 (1-[(2,4-dichlorophenyl)methyl]azetidin-3-amine)

• Product Name: 1-[(2,4-dichlorophenyl)methyl]azetidin-3-amine
• CAS No: 1482565-68-3
• MF: C₁₀H₁₂Cl₂N₂
• MW: 231.121680259705
• CID: 5577802
• Update Time: 2025-08-05

1-[(2,4-dichlorophenyl)methyl]azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinamine, 1-[(2,4-dichlorophenyl)methyl]-
• 1-[(2,4-Dichlorophenyl)Methyl]Azetidin-3-Amine
• 1-[(2,4-dichlorophenyl)methyl]azetidin-3-amine

• Inchi： 1S/C10H12Cl2N2/c11-8-2-1-7(10(12)3-8)4-14-5-9(13)6-14/h1-3,9H,4-6,13H2
• InChI Key： JEMWSYHSVUWWJI-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2Cl)CC(N)C1

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 304.5±42.0 °C(Predicted)
• pka: 8.40±0.20(Predicted)

Additional information on 1-[(2,4-dichlorophenyl)methyl]azetidin-3-amine

1-[(2,4-Dichlorophenyl)methyl]Azetidin-3-Amine: A Comprehensive Overview

The compound with CAS No. 1482565-68-3, commonly referred to as 1-[(2,4-dichlorophenyl)methyl]azetidin-3-amine, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of the 2,4-dichlorophenyl group introduces unique electronic and steric properties, making this compound a subject of interest in both academic and industrial research.

1-[(2,4-Dichlorophenyl)methyl]azetidin-3-amine has been extensively studied for its role in medicinal chemistry. Recent studies have highlighted its potential as a building block for drug discovery, particularly in the development of bioactive compounds. The azetidine ring is known for its ability to act as a rigid scaffold, which can enhance the pharmacokinetic properties of molecules. The substitution pattern on the phenyl ring further modulates the compound's reactivity and selectivity.

One of the most notable advancements in the study of 1-[(2,4-dichlorophenyl)methyl]azetidin-3-amine involves its application in asymmetric synthesis. Researchers have utilized this compound as a chiral auxiliary to construct complex molecular architectures with high enantioselectivity. This approach has been particularly useful in the synthesis of natural products and pharmaceutical intermediates.

Another area where this compound has shown promise is in materials science. The azetidine ring's ability to form stable covalent bonds has led to its exploration as a component in advanced polymers and materials with tailored mechanical properties. Recent breakthroughs in polymer chemistry have demonstrated how 1-[(2,4-dichlorophenyl)methyl]azetidin-3-amine can be incorporated into polymer networks to enhance their thermal stability and mechanical strength.

In terms of synthesis, 1-[(2,4-dichlorophenyl)methyl]azetidin-3-amine can be prepared through various routes, including nucleophilic substitution and cycloaddition reactions. The choice of synthetic method depends on the desired scale and purity of the product. Recent optimizations have focused on improving reaction yields and reducing environmental impact by employing green chemistry principles.

The physical and chemical properties of 1-[(2,4-dichlorophenyl)methyl]azetidin-3-amine have also been thoroughly investigated. Its melting point, solubility, and stability under various conditions are critical factors that influence its applicability in different fields. For instance, its high thermal stability makes it suitable for high-throughput screening processes in drug discovery.

From an environmental perspective, understanding the fate and behavior of 1-(2,4-dichlorophenyl)methyl)azetidin-3-amine in natural systems is essential for assessing its potential risks. Recent studies have evaluated its biodegradability and toxicity to aquatic organisms, providing valuable insights for regulatory compliance and sustainable practices.

In conclusion, 1-(2,4-dichlorophenyl)methyl)azetidin-3-amine (CAS No. 1482565683) is a versatile compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.